Cas no 1807007-73-3 (3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride)

• Product Name: 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride
• CAS No: 1807007-73-3
• MF: C₁₀H₅ClF₆O
• MW: 290.589523077011
• CID: 5008666
• Update Time: 2025-05-21

3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride

• Inchi： 1S/C10H5ClF6O/c1-4-5(8(11)18)2-3-6(9(12,13)14)7(4)10(15,16)17/h2-3H,1H3
• InChI Key： KNIYSBUZMYZISY-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(F)(F)F)C(C(F)(F)F)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Additional information on 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride

Introduction to 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride (CAS No. 1807007-73-3)

3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1807007-73-3, features a benzoyl chloride core substituted with two trifluoromethyl groups at the 3 and 4 positions, along with a methyl group at the 2 position. Such structural motifs are particularly intriguing because they introduce electron-withdrawing effects and enhance lipophilicity, making the compound a promising candidate for various synthetic transformations.

The trifluoromethyl group is a key feature in modern drug design, as it can modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of bioactive molecules. In particular, the presence of multiple trifluoromethyl groups can significantly improve the metabolic resistance of a compound, thereby extending its half-life in vivo. This characteristic is highly valued in the development of drugs that require prolonged therapeutic effects. Additionally, the electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution within the molecule, potentially enhancing its interaction with biological targets.

The methyl group at the 2-position of the benzene ring further contributes to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. Lipophilic compounds tend to cross biological membranes more easily, which can be advantageous for achieving effective drug delivery. Moreover, the presence of a benzoyl chloride moiety provides a reactive site for further chemical modifications. Benzoyl chlorides are widely used in organic synthesis as intermediates for acylation reactions, allowing for the introduction of various functional groups into the molecule. This reactivity makes 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride a versatile building block for constructing more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of substituents in 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride positions it as a valuable scaffold for exploring novel pharmacophores. For instance, studies have demonstrated that trifluoromethyl-substituted benzoic acid derivatives exhibit potent activity against various enzymatic targets. These findings suggest that derivatives of 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride could possess similar bioactivity profiles, making them attractive candidates for further investigation.

In addition to its pharmaceutical potential, this compound has shown promise in agrochemical applications. The enhanced lipophilicity and metabolic stability introduced by the trifluoromethyl and methyl groups can improve the efficacy and durability of agrochemical agents. For example, certain herbicides and insecticides benefit from trifluoromethylation to enhance their biological activity and environmental persistence. Thus, 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride could serve as a precursor for developing novel agrochemicals with improved performance characteristics.

The synthesis of 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride involves carefully controlled reactions to ensure high yield and purity. Typically, this compound is prepared by chlorination of a corresponding benzoyl alcohol derivative using reagents such as thionyl chloride or phosphorus pentachloride. The introduction of multiple trifluoromethyl groups may require additional steps or specialized conditions to achieve optimal results. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision.

One particularly interesting application of this compound is in the development of fluorescent probes for biochemical studies. The electron-deficient nature of trifluoromethyl-substituted aromatic compounds often enhances their fluorescence properties when coupled with appropriate chromophores. Such probes are invaluable tools for investigating protein-ligand interactions, cellular localization, and other biological processes at the molecular level. Researchers have increasingly utilized such probes in high-throughput screening assays to identify novel bioactive compounds.

The growing interest in fluorinated compounds also stems from their unique spectroscopic properties. Fluorine atoms can significantly alter the electronic transitions within a molecule, leading to shifts in absorption and emission wavelengths. This characteristic makes fluorinated compounds useful in various imaging techniques, including fluorescence microscopy and positron emission tomography (PET) scans. For instance, 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride could be functionalized into imaging agents that provide high-resolution visualization of biological targets.

Economic considerations also play a role in the utilization of this compound. While not as widely available as simpler benzoyl chlorides, 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride offers unique advantages that justify its use in specialized applications where performance is paramount over cost efficiency. As demand for high-performance intermediates grows，the market for such specialized compounds is expected to expand accordingly.

In conclusion, 3,4-Bis(trifluoromethyl)-2-methylbenzoyl chloride (CAS No.1807007-73-3) represents a promising compound with diverse applications across pharmaceuticals，agrochemicals，and biochemical research。Its unique structural features，including multiple trifluoromethyl groups，make it an attractive scaffold for developing novel bioactive molecules。Advances in synthetic chemistry continue to facilitate access to such complex structures，opening new avenues for innovation。As research progresses，the full potential of this compound is likely to be realized，leading to significant contributions across multiple scientific disciplines。